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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
Chinomethionate, a quinoxaline fungicide and acaricide, in various organic solvents. This
document is intended to serve as a critical resource for researchers, scientists, and
professionals in drug development and agrochemical formulation by presenting quantitative
solubility data, detailed experimental methodologies, and a visual representation of the
solubility determination workflow.

Core Data Presentation: Solubility of
Chinomethionate

The solubility of Chinomethionate in a range of organic solvents at 20°C has been compiled
from various chemical and toxicological databases. The data is presented in Table 1 for clear

comparison and easy reference.
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Solvent Solubility (g/L) at 20°C
Dichloromethane 40[1]

Toluene 25[1]

Cyclohexanone 18[1]

Dimethylformamide 10[1]

Petroleum Oils 4[1]

Hexane 1.8[1]

Isopropanol 0.9[1]

Acetone More soluble (qualitative)[2]
Chloroform More soluble (qualitative)[2]
Benzene Soluble (qualitative)
Dioxane Soluble (qualitative)
Methanol Slightly soluble, enhanced by heating

Note: Qualitative data indicates that while specific quantitative values were not found in the
cited literature, the substance is known to be soluble in these solvents.

Experimental Protocols for Solubility Determination

While the precise experimental protocols used to generate the data in Table 1 are not publicly
detailed, a standard and reliable methodology for determining the solubility of chemical
compounds like Chinomethionate is the Shake-Flask Method, as outlined in OECD Guideline
105.[3][4] This method is considered the gold standard for determining the thermodynamic (or
equilibrium) solubility of a compound.[5]

Below is a synthesized, detailed protocol that would be appropriate for determining the
solubility of Chinomethionate in organic solvents.

Objective: To determine the saturation concentration of Chinomethionate in a given organic
solvent at a specified temperature (e.g., 20°C).

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/quinomethionate
https://pubchem.ncbi.nlm.nih.gov/compound/quinomethionate
https://pubchem.ncbi.nlm.nih.gov/compound/quinomethionate
https://pubchem.ncbi.nlm.nih.gov/compound/quinomethionate
https://pubchem.ncbi.nlm.nih.gov/compound/quinomethionate
https://pubchem.ncbi.nlm.nih.gov/compound/quinomethionate
https://pubchem.ncbi.nlm.nih.gov/compound/quinomethionate
https://www.smolecule.com/products/s523435
https://www.smolecule.com/products/s523435
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.acri.gov.tw/Uploads/Item/927ab58e-4d50-4be1-9aeb-28baeabb660e.pdf
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

o Chinomethionate (analytical standard, purity >98%)

o Selected organic solvent (HPLC grade or equivalent)

o Glass flasks with stoppers (e.g., 50 mL Erlenmeyer flasks)
o Thermostatically controlled shaker bath or incubator

e Centrifuge

o Syringe filters (e.g., 0.22 um PTFE)

e Volumetric flasks and pipettes

e Analytical balance

¢ High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass
Spectrometry (GC-MS) system for concentration analysis.[6][7][8]

Procedure:
o Preparation of Supersaturated Solution:

o Add an excess amount of Chinomethionate to a glass flask. The excess is crucial to
ensure that a saturated solution is formed.

o Add a known volume of the organic solvent to the flask.
o Securely stopper the flask to prevent solvent evaporation.
» Equilibration:

o Place the flask in a thermostatically controlled shaker bath set to the desired temperature
(20 £ 0.5°C).

o Agitate the mixture for a sufficient period to reach equilibrium. A preliminary test can
determine the time to equilibrium, but 24 to 48 hours is typical.[5]
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» Phase Separation:

o After equilibration, allow the solution to stand undisturbed in the temperature-controlled
bath for at least 24 hours to allow the excess solid to sediment.

o Alternatively, centrifuge the sample at the same temperature to facilitate the separation of
the solid and liquid phases.

o Sample Collection and Preparation:
o Carefully withdraw an aliquot of the clear supernatant using a pipette.

o Immediately filter the aliquot through a syringe filter compatible with the organic solvent to
remove any remaining undissolved microparticles.

o Dilute the filtered sample with the same organic solvent to a concentration that falls within
the linear range of the analytical method.

o Concentration Analysis:

o Analyze the diluted sample using a validated analytical method, such as HPLC or GC-MS,
to determine the concentration of Chinomethionate.

o Prepare a calibration curve using standard solutions of Chinomethionate of known
concentrations in the same solvent.

o Calculate the concentration of Chinomethionate in the original saturated solution by
accounting for the dilution factor.

» Data Reporting:

o The solubility is reported as the mean of at least three replicate determinations, expressed
in g/L or mg/mL.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of Chinomethionate using the shake-flask method.
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Workflow for Solubility Determination.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1668619?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

